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Compound of Interest

Compound Name:
5-amino-1-tert-butyl-1H-pyrazole-

4-carbonitrile

CAS No.: 158001-28-6

Cat. No.: B111997

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The aminopyrazole scaffold has emerged as a privileged structure in medicinal chemistry,

serving as the foundation for a diverse array of potent and selective inhibitors targeting various

enzymes and biological pathways. This guide provides an objective comparison of the

structure-activity relationships (SAR) of different classes of aminopyrazole inhibitors, supported

by experimental data. We will delve into their applications as kinase inhibitors, crucial in cancer

and neurodegenerative disease research, and as novel antibacterial agents.

Comparative Analysis of Kinase Inhibitors
Aminopyrazole-based compounds have been extensively explored as inhibitors of several

kinase families, including c-Jun N-terminal kinases (JNK), p38 mitogen-activated protein

kinases (MAPK), and Fibroblast Growth Factor Receptors (FGFR). The following sections

compare the SAR of aminopyrazole inhibitors for these key targets.
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c-Jun N-terminal kinase 3 (JNK3) is predominantly expressed in the brain and has been

identified as a promising therapeutic target for neurodegenerative diseases.[1][2][3] Extensive

SAR studies have been conducted to optimize aminopyrazole-based JNK3 inhibitors for

potency and selectivity.[1][2][3]

Table 1: Structure-Activity Relationship of Aminopyrazole Derivatives as JNK3 Inhibitors

Compound
ID

R1 (Amide
Moiety)

JNK3 IC50
(nM)

JNK1 IC50
(nM)

p38α IC50
(nM)

Selectivity
(JNK1/JNK3
)

8c
4-Methyl-

pyridin-2-yl
16 12 >10000 0.75

22b
2-Methyl-

pyridin-4-yl
59 190 >10000 3.2

26k

3-(Piperidin-

4-

ylmethyl)benz

amide

1.8 31 8300 17.2

26n

3-(4-(3-(2-

chlorophenyl)

ureido)-1H-

pyrazol-1-yl)-

N-(piperidin-

4-

ylmethyl)benz

amide

0.5 29 >10000 58

SR-3576
Not specified

in detail
7 Not specified >20000

>2800 (vs

p38)

Data compiled from multiple sources.[1][2][4]

The data reveals that modifications to the amide moiety significantly impact both potency and

selectivity. For instance, shifting the methyl group on the pyridine ring from the 4'-position (8c)

to the 2'-position (22b) decreased JNK3 potency but improved selectivity against JNK1.[1][2]
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More complex substitutions, such as the ureido-containing side chain in compound 26n, led to

a highly potent and selective JNK3 inhibitor.[1][3] The high selectivity against the closely related

p38α kinase is a noteworthy feature of this series.[1][2][4]

5-Aminopyrazole Inhibitors of p38α MAP Kinase
The p38α MAP kinase is a key regulator of inflammatory responses, making it an attractive

target for anti-inflammatory drugs. The 5-aminopyrazole scaffold has been successfully utilized

to develop potent and selective p38α inhibitors.[5][6]

Table 2: Structure-Activity Relationship of 5-Aminopyrazole Derivatives as p38α Inhibitors

Compound ID R1 R2 p38α IC50 (nM)
TNFα
Inhibition IC50
(nM)

2f 4-Fluorophenyl

2-Methoxy-4-

(trifluoromethyl)p

henyl

11 19

2j 4-Fluorophenyl

2-Chloro-4-

(trifluoromethyl)p

henyl

3 11

Data sourced from a study on 5-amino-pyrazoles as p38α inhibitors.[5]

These studies identified compound 2j as a highly potent p38α inhibitor with excellent cellular

activity in inhibiting TNFα production.[5] The SAR suggests that specific substitutions on the

phenyl rings attached to the pyrazole core are crucial for high potency.

Aminopyrazole Derivatives as FGFR Inhibitors
Fibroblast growth factor receptors (FGFRs) are receptor tyrosine kinases that, when

dysregulated, can drive the growth of various cancers. A series of aminopyrazole-based

inhibitors has been developed to target FGFRs, including those with resistance-conferring

gatekeeper mutations.[7]

Table 3: Activity of Aminopyrazole FGFR Inhibitors Against Wild-Type and Mutant FGFR
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Compound ID
FGFR2 WT
IC50 (nM)

FGFR2 V564F
IC50 (nM)

FGFR3 WT
IC50 (nM)

FGFR3 V555M
IC50 (nM)

6 1.9 3.1 0.8 1.2

19 10 14 3.7 4.8

Data from a study on aminopyrazole derivatives as FGFR inhibitors.[7]

These covalent inhibitors show excellent activity against both wild-type and gatekeeper mutant

versions of FGFR2 and FGFR3, a significant advantage over many existing inhibitors.[7] The

SAR studies indicated that small aliphatic groups at the 5-position of the pyrazole, such as the

isopropyl group in compound 6, enhance potency.[7]

Aminopyrazole-Based Antibacterial Agents
Beyond kinase inhibition, the aminopyrazole scaffold has shown promise in the development of

novel antibacterial agents, offering potential solutions to the growing challenge of antibiotic

resistance.[8][9][10]

Table 4: Antibacterial Activity of Pyrazolo[1,5-a]pyrimidine Derivatives

Compound ID R
S. aureus MIC
(µg/mL)

E. coli MIC (µg/mL)

6a H 50 100

6b CH3 25 50

6c Cl 12.5 25

6d Br 12.5 25

MIC: Minimum Inhibitory Concentration. Data from studies on antibacterial aminopyrazoles.[8]

[9]

SAR studies on pyrazolo[1,5-a]pyrimidines derived from 3-aminopyrazoles revealed that

electron-withdrawing groups (Cl, Br) on the sulfamoyl phenyl ring at R resulted in better
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antibacterial activity against both Gram-positive (S. aureus) and Gram-negative (E. coli)

bacteria.[8][9]

Experimental Protocols
Kinase Inhibition Assays (JNK3, p38α, FGFR)
Biochemical Kinase Assays: The inhibitory activity of the compounds against the target kinases

is typically determined using in vitro kinase assays. For example, a common method is a

radiometric filter-binding assay. The kinase, substrate (e.g., ATF2 for JNK3 and p38α, or a

synthetic peptide), and [γ-³³P]ATP are incubated with varying concentrations of the inhibitor.

The reaction is then stopped, and the phosphorylated substrate is captured on a filter

membrane. The amount of incorporated radioactivity is measured using a scintillation counter

to determine the extent of kinase inhibition and calculate the IC50 value.[4]

Cell-Based Assays: To assess cellular potency, assays that measure the inhibition of

downstream signaling events are employed. For p38α inhibitors, this often involves measuring

the inhibition of TNFα production in lipopolysaccharide (LPS)-stimulated human peripheral

blood mononuclear cells (PBMCs) or other suitable cell lines.[5] For JNK inhibitors, cell-based

assays can include measuring the inhibition of c-Jun phosphorylation in response to a stimulus.

[2]

Antibacterial Activity Assay
Minimum Inhibitory Concentration (MIC) Determination: The antibacterial activity of the

compounds is evaluated by determining the MIC using the broth microdilution method. A

standardized suspension of the target bacterial strain is added to a series of microplate wells

containing two-fold serial dilutions of the test compound. The plates are incubated under

appropriate conditions (e.g., 37°C for 24 hours). The MIC is defined as the lowest concentration

of the compound that completely inhibits visible bacterial growth.[9][11]

Visualizing Molecular Pathways and Workflows
JNK Signaling Pathway
The c-Jun N-terminal kinase (JNK) pathway is a critical signaling cascade involved in cellular

responses to stress, inflammation, and apoptosis.
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Caption: The JNK signaling cascade and the point of intervention by aminopyrazole inhibitors.

Experimental Workflow for Kinase Inhibitor Screening
The process of identifying and characterizing kinase inhibitors follows a structured workflow

from initial screening to cellular evaluation.

Aminopyrazole
Compound Library

Biochemical
Kinase Assay (IC50)

SAR Analysis
& OptimizationIterative

Design

Cell-Based Assay
(Cellular Potency)

Selectivity
Screening Lead Compound
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Caption: A typical workflow for the discovery and optimization of aminopyrazole kinase

inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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